1-(1H-benzimidazol-2-yl)-3-(4-methoxyphenyl)-1H-pyrazol-5-ol

• IUPAC Name: 2-(1H-benzimidazol-2-yl)-5-(4-methoxyphenyl)-1H-pyrazol-3-one
• InChI: InChI=1S/C17H14N4O2/c1-23-12-8-6-11(7-9-12)15-10-16(22)21(20-15)17-18-13-4-2-3-5-14(13)19-17/h2-10,20H,1H3,(H,18,19)
• InChI Key: JFKKBFIRBQCLPC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=O)N(N2)C3=NC4=CC=CC=C4N3
• Molecular Formula: C17H14N4O2
• Molecular Weight: 306.32 g/mol

Description

Benzimidazole is a heterocyclic aromatic organic compound. This bicyclic compound consists of the fusion of benzene and imidazole. It is a common motif in many natural and synthetic products.

Molecular Structure Analysis

Benzimidazole has a bicyclic structure, consisting of a benzene ring fused to an imidazole ring. The presence of nitrogen in the five-membered imidazole ring can allow for various substitutions and reactions to occur, leading to a wide range of benzimidazole derivatives.

Chemical Reactions Analysis

Benzimidazole and its derivatives can undergo various chemical reactions, including electrophilic substitution, nucleophilic substitution, and coordination reactions. The specific reactions and their outcomes can depend on the substituents present on the benzimidazole core.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzimidazole derivatives can vary depending on their specific structure. For example, the presence of different substituents can affect properties such as solubility, melting point, and reactivity.

Scientific Research Applications

Anticancer Research

• The compound’s structural features suggest potential as an anticancer agent. Researchers have investigated its ability to inhibit cancer cell growth and induce apoptosis (programmed cell death). .

Antimicrobial Properties

• The benzimidazole and thiazole moieties in this compound contribute to its antimicrobial activity. It has been evaluated against bacteria, fungi, and parasites. .

Anti-inflammatory Effects

• Some studies indicate that this compound exhibits anti-inflammatory properties. .

Metal Ion Chelation

• The hydrazone functional group can chelate metal ions. .

Fluorescent Probes and Imaging Agents

• The benzimidazole core can serve as a fluorescent probe. .

Synthetic Methodology

• The synthesis of this compound involves a versatile method using aromatic aldehydes and o-phenylenediamine. .

Mechanism of Action

The mechanism of action of benzimidazole derivatives can vary widely depending on their chemical structure and the target they interact with. Some benzimidazole derivatives have been found to have biological activity, such as anticancer, anti-HIV, anticonvulsant, antimalarial, anti-inflammatory, enzymatic inhibition, antiviral, antioxidant, antifungal, and antibacterial activities.

Future Directions

Research into benzimidazole derivatives is ongoing, with many potential applications in fields such as medicinal chemistry, agriculture, and materials science. Future research will likely continue to explore the synthesis of new benzimidazole derivatives, their potential biological activities, and their other chemical properties.